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Compound of Interest

Compound Name: Phenyl 3-phenylpropyl sulfone

Cat. No.: B097797 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-(3-Phenylpropylsulfonyl)benzene, also known as Phenyl 3-phenylpropyl sulfone, is an

organic compound belonging to the sulfone class. Sulfones are characterized by a sulfonyl

functional group flanked by two carbon atoms. The presence of two phenyl rings in its structure

makes it a diaryl sulfone derivative with potential applications in medicinal chemistry and

materials science. This document provides a comprehensive overview of its chemical

properties, synthesis, and known biological context.

Chemical Identity and Properties
The formal IUPAC name for this compound is 3-(benzenesulfonyl)propylbenzene.[1] It is

registered under CAS Number 17494-61-0.[1]

Table 1: Physicochemical and Computed Properties
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Property Value Source

IUPAC Name

3-

(benzenesulfonyl)propylbenze

ne

[1]

Synonyms

Phenyl 3-phenylpropyl sulfone,

1-(Phenylsulfonyl)-3-

phenylpropane

[1]

CAS Number 17494-61-0 [1]

Molecular Formula C₁₅H₁₆O₂S [1]

Molecular Weight 260.4 g/mol [1]

Exact Mass 260.08710092 Da [1][2]

Topological Polar Surface Area 42.5 Å² [1][2]

Hydrogen Bond Donor Count 0 [2]

Hydrogen Bond Acceptor

Count
2 [2]

Rotatable Bond Count 4 [2]

XLogP3-AA 3.4 [2]

Experimental Protocols
Synthesis of 1-(3-Phenylpropylsulfonyl)benzene
While a specific, detailed experimental protocol for the synthesis of 1-(3-

phenylpropylsulfonyl)benzene was not found in the immediate search, a general and plausible

synthetic route can be devised based on standard organic chemistry principles for sulfone

synthesis. A common method involves the oxidation of the corresponding sulfide.

Hypothetical Synthesis Workflow:

Thiol-Ene Reaction: Reaction of thiophenol with 3-phenyl-1-propene under radical initiation

to form Phenyl 3-phenylpropyl sulfide.
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Oxidation: Oxidation of the resulting sulfide to the sulfone using a suitable oxidizing agent

like hydrogen peroxide in acetic acid, or meta-chloroperoxybenzoic acid (m-CPBA).

Detailed Hypothetical Protocol (Oxidation Step):

Materials: Phenyl 3-phenylpropyl sulfide, hydrogen peroxide (30% solution), glacial acetic

acid, distilled water, diethyl ether, anhydrous magnesium sulfate, sodium bicarbonate.

Procedure:

Dissolve Phenyl 3-phenylpropyl sulfide (1 equivalent) in glacial acetic acid in a round-

bottom flask equipped with a magnetic stirrer and a reflux condenser.

Slowly add hydrogen peroxide (2.2 equivalents) to the solution. The reaction is exothermic

and may require cooling in an ice bath to maintain a controlled temperature.

After the initial exotherm subsides, heat the mixture to reflux for 2-4 hours. Monitor the

reaction progress using Thin Layer Chromatography (TLC).

After completion, cool the reaction mixture to room temperature and pour it into a beaker

of cold water.

Extract the aqueous mixture with diethyl ether (3 x volume).

Combine the organic layers and wash sequentially with a saturated solution of sodium

bicarbonate and then with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent

under reduced pressure using a rotary evaporator.

The crude product can be purified by recrystallization from a suitable solvent system (e.g.,

ethanol/water) or by column chromatography on silica gel.

Biological Context and Potential Applications
Direct biological activity or signaling pathway involvement for 1-(3-

phenylpropylsulfonyl)benzene is not extensively documented in publicly available literature.

However, the broader class of benzenesulfonamides and related sulfone derivatives are known
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for a wide range of biological activities, including antimicrobial, anti-inflammatory, and

anticancer effects.[3][4]

Derivatives of benzenesulfonamides have been investigated for their potential as:

Anti-inflammatory agents: Some compounds have shown significant inhibition of

carrageenan-induced rat-paw edema.[3][4]

Antimicrobial agents: Various derivatives exhibit activity against bacteria such as E. coli and

S. aureus, and fungi like C. albicans.[3][4]

Antioxidants: Certain benzenesulfonamides have demonstrated antioxidant properties

comparable to Vitamin C.[3]

Enzyme inhibitors: Hybrid molecules of benzenesulfonamide and piperazine have shown

inhibitory potential against enzymes like acetylcholinesterase (AChE), butyrylcholinesterase

(BChE), and tyrosinase.[5]

Cardiovascular agents: Some sulfonamide derivatives have been studied for their effects on

blood pressure and cardiovascular disorders.[6][7]

Given that 1-(3-phenylpropylsulfonyl)benzene shares the core benzenesulfonyl moiety, it could

be a candidate for synthesis and screening in drug discovery programs targeting similar

pathways. Its specific activity would need to be determined through dedicated biological

assays.

Visualizations
Logical Workflow for Synthesis
The following diagram illustrates a logical workflow for the synthesis and characterization of 1-

(3-phenylpropylsulfonyl)benzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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